Cas no 75853-20-2 ((2,5-difluorophenyl)methanol)

• Product Name: (2,5-difluorophenyl)methanol
• CAS No: 75853-20-2
• MF: C₇H₆F₂O
• MW: 144.118749141693
• MDL: MFCD00010627
• CID: 59732
• PubChem ID: 522599
• Update Time: 2025-11-02

(2,5-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,5-Difluorophenyl)methanol
• 2,5-Difluorobenzyl alcohol
• Benzenemethanol, 2,5-difluoro-
• 2,5-difluorobenzylalcohol
• KIKCAPPVFQLOIU-UHFFFAOYSA-N
• (2,5-difluorophenyl)methan-1-ol
• PubChem4913
• RARECHEM AL BD 0214
• (2,5-difluoro-phenyl)-methanol
• SBB064049
• RP20901
• AS00616
• AN-3
• J-507339
• 2,5-Difluorobenzyl alcohol, 99%
• AC-9734
• D2818
• AKOS009159518
• SB83858
• EINECS 278-325-4
• NS00059819
• (2,5-Difluorophenyl)methanol;Benzenemethanol, 2,5-difluoro-;2,5-Difluorobenzenemethanol
• 75853-20-2
• 4L8M6A2PTJ
• UNII-4L8M6A2PTJ
• EN300-1263178
• PS-8983
• A22578
• InChI=1/C7H6F2O/c8-6-1-2-7(9)5(3-6)4-10/h1-3,10H,4H
• CK2478
• FT-0610354
• SCHEMBL109397
• F8882-0637
• MFCD00010627
• DTXSID20226760
• 2,5-DIFLUOROBENZENEMETHANOL
• DB-001209
• (2,5-difluorophenyl)methanol

• MDL： MFCD00010627
• Inchi： 1S/C7H6F2O/c8-6-1-2-7(9)5(3-6)4-10/h1-3,10H,4H2
• InChI Key： KIKCAPPVFQLOIU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CO)F
• BRN： 9043529

Computed Properties

• Exact Mass: 144.03900
• Monoisotopic Mass: 144.038671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.29 g/mL at 25 °C(lit.)
• Melting Point: 9
• Boiling Point: 101.45°C (rough estimate)
• Flash Point: Fahrenheit: 201.2 ° f
  Celsius: 94 ° c
  
• Refractive Index: n20/D 1.49(lit.)
• PSA: 20.23000
• LogP: 1.45710
• Solubility: Not determined

(2,5-difluorophenyl)methanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S39-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (2,5-difluorophenyl)methanol

Comprehensive Guide to (2,5-Difluorophenyl)methanol (CAS No. 75853-20-2): Properties, Applications, and Market Insights

(2,5-Difluorophenyl)methanol (CAS No. 75853-20-2) is a fluorinated aromatic alcohol with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its difluorophenyl backbone and hydroxyl functional group, serves as a versatile intermediate in organic synthesis. Its unique structural features make it valuable for designing bioactive molecules, particularly in drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has positioned (2,5-difluorophenyl)methanol as a compound of interest. Researchers frequently search for "fluorinated building blocks" and "difluorophenyl derivatives," reflecting the importance of this chemical in synthetic pathways. The presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, crucial factors in medicinal chemistry.

From a chemical perspective, 75853-20-2 exhibits typical alcohol properties with additional characteristics imparted by the electron-withdrawing fluorine substituents. The ortho- and para-fluorine arrangement influences its reactivity in nucleophilic substitutions and metal-catalyzed coupling reactions. These properties make it particularly useful for creating complex molecular architectures in pharmaceutical intermediates.

In pharmaceutical applications, (2,5-difluorophenyl)methanol serves as a precursor for various active pharmaceutical ingredients (APIs). The compound's structure appears in scaffolds for potential CNS-targeting drugs and anti-inflammatory agents, addressing current healthcare needs. Recent patent literature reveals its incorporation in novel compounds targeting neurological disorders, a hot topic in medical research.

The agrochemical sector also benefits from difluorophenyl-containing compounds, where 75853-20-2 contributes to the development of new-generation pesticides and herbicides. With increasing global focus on sustainable agriculture and crop protection, this compound's role in creating more effective and environmentally friendly solutions continues to grow.

Material science applications of (2,5-difluorophenyl)methanol include its use in synthesizing specialty polymers and liquid crystals. The fluorine atoms improve thermal stability and optical properties, making these materials suitable for advanced electronic displays and high-performance coatings. This aligns with current industry trends toward functional materials for next-generation technologies.

Synthetic accessibility is another advantage of CAS 75853-20-2. Common preparation methods involve the reduction of corresponding aldehydes or esters, with recent literature emphasizing green chemistry approaches to minimize environmental impact. Researchers are actively investigating catalytic reduction methods and biocatalytic processes to improve the sustainability of its production.

The global market for fluorinated fine chemicals shows steady growth, with (2,5-difluorophenyl)methanol maintaining consistent demand. Pharmaceutical companies and research institutions represent the primary consumers, driven by ongoing drug development programs. Market analysts note particular interest from regions with strong generic drug manufacturing capabilities and agrochemical innovation hubs.

Quality control aspects of 75853-20-2 involve standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy. Purity requirements vary by application, with pharmaceutical-grade material typically demanding ≥98% purity. Storage recommendations emphasize protection from moisture and oxidation to maintain stability over extended periods.

Future research directions for (2,5-difluorophenyl)methanol derivatives may explore their potential in PET radiopharmaceuticals and fluorescent probes, areas experiencing rapid growth in diagnostic imaging. The compound's structural flexibility allows for various modifications to tune biological activity and physical properties, keeping it relevant in evolving chemical applications.

Environmental and regulatory considerations for difluorophenyl compounds remain important discussion points. While not classified as hazardous, proper handling procedures should be followed according to standard laboratory safety protocols. The compound's environmental fate and biodegradation pathways represent active research areas in green chemistry initiatives.

For researchers seeking alternatives or similar compounds, structurally related molecules include other fluorinated benzyl alcohols and halogenated phenyl derivatives. Structure-activity relationship studies often compare these variants to optimize desired properties in final products. This comparative approach is particularly valuable in medicinal chemistry optimization programs.

In conclusion, (2,5-difluorophenyl)methanol (CAS No. 75853-20-2) represents a valuable fluorinated building block with diverse applications across multiple industries. Its combination of synthetic utility, structural features, and compatibility with various reaction conditions ensures its continued importance in chemical research and industrial applications. As innovation in fluorine chemistry progresses, this compound will likely find new applications in emerging technological fields.